Cas no 1227579-28-3 (1H-Indol-5-ol, 7-fluoro-)

• Product Name: 1H-Indol-5-ol, 7-fluoro-
• CAS No: 1227579-28-3
• MF: C₈H₆FNO
• MW: 151.137745380402
• CID: 2136171
• Update Time: 2025-11-02

1H-Indol-5-ol, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1H-Indol-5-ol
• 1H-Indol-5-ol, 7-fluoro-

• Inchi： 1S/C8H6FNO/c9-7-4-6(11)3-5-1-2-10-8(5)7/h1-4,10-11H
• InChI Key： BHPNRPCMQYNLOO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=CNC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 36

Additional information on 1H-Indol-5-ol, 7-fluoro-

Exploring 1H-Indol-5-ol, 7-fluoro- (CAS No. 1227579-28-3): Properties, Applications, and Market Insights

The compound 1H-Indol-5-ol, 7-fluoro- (CAS No. 1227579-28-3) is a fluorinated derivative of indole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of both fluoro and hydroxyl groups on the indole ring makes it a versatile intermediate for synthesizing more complex molecules.

Researchers are particularly interested in 7-fluoro-1H-indol-5-ol because of its potential role in drug discovery. The fluoro substitution can enhance the metabolic stability and bioavailability of pharmaceutical compounds, while the hydroxyl group offers a site for further chemical modifications. This dual functionality makes 1H-Indol-5-ol, 7-fluoro- a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their applications in developing new therapeutics. For instance, 7-fluoro-1H-indol-5-ol is being explored as a precursor for drugs targeting neurological disorders, such as depression and anxiety. The fluoro group's electron-withdrawing properties can influence the binding affinity of these compounds to specific receptors in the brain.

Another area where 1H-Indol-5-ol, 7-fluoro- shows promise is in the field of agrochemicals. Fluorinated compounds are known for their ability to improve the efficacy and environmental stability of pesticides and herbicides. The fluoro substitution in 7-fluoro-1H-indol-5-ol could lead to the development of novel agrochemicals with enhanced performance and reduced ecological impact.

The synthesis of 1H-Indol-5-ol, 7-fluoro- (CAS No. 1227579-28-3) typically involves multi-step organic reactions, including fluorination and hydroxylation of the indole core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve the yield and purity of this compound. These methods are aligned with the growing trend toward green chemistry, which emphasizes sustainable and efficient synthetic processes.

From a market perspective, the global demand for fluorinated indole derivatives is expected to grow steadily, fueled by their expanding applications in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering 7-fluoro-1H-indol-5-ol as part of their product portfolios. This trend reflects the broader shift toward high-value specialty chemicals in the chemical industry.

For researchers and industry professionals, understanding the properties and potential of 1H-Indol-5-ol, 7-fluoro- is crucial. Its molecular weight, solubility, and reactivity are key factors that influence its suitability for various applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this compound and ensure its quality.

In conclusion, 1H-Indol-5-ol, 7-fluoro- (CAS No. 1227579-28-3) represents a fascinating area of research with significant commercial potential. Its unique structural features and versatile applications make it a compound of interest for scientists and industry players alike. As the demand for fluorinated building blocks continues to rise, 7-fluoro-1H-indol-5-ol is poised to play an increasingly important role in the development of next-generation pharmaceuticals and agrochemicals.